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Compound of Interest

Compound Name: 4-Bromo-3-iodobenzoic acid

Cat. No.: B079514 Get Quote

An In-depth Technical Guide to 4-Bromo-3-
iodobenzoic Acid
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 4-Bromo-3-iodobenzoic acid, a

key halogenated aromatic compound used in various fields of chemical synthesis. The

document details its chemical identity, physical and chemical properties, a detailed

experimental protocol for its synthesis, and a logical workflow diagram.

Chemical Structure and IUPAC Name
4-Bromo-3-iodobenzoic acid is a disubstituted benzoic acid derivative. The molecule consists

of a benzene ring functionalized with a carboxylic acid group, a bromine atom, and an iodine

atom. The substituents are located at positions 1 (carboxylic acid), 4 (bromo), and 3 (iodo) of

the aromatic ring.

IUPAC Name: 4-bromo-3-iodobenzoic acid.[1]

Synonyms: 4-bromo-3-iodo-benzoic Acid, Benzoic acid, 4-bromo-3-iodo-.[2]

Chemical Structure:

(A 2D representation of the chemical structure)
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Physicochemical and Spectroscopic Data
The quantitative properties of 4-Bromo-3-iodobenzoic acid are summarized in the table

below. This data is essential for its application in experimental design, reaction monitoring, and

purification processes.

Property Value Reference

IUPAC Name 4-bromo-3-iodobenzoic acid [1]

CAS Number 42860-06-0 [2]

Molecular Formula C₇H₄BrIO₂ [2]

Molecular Weight 326.91 g/mol [2]

Appearance Solid [2]

Purity ≥97% [2]

InChI

InChI=1S/C₇H₄BrIO₂/c8-5-2-1-

4(7(10)11)3-6(5)9/h1-3H,

(H,10,11)

[2]

InChIKey
VRRRMWPFDXNFBX-

UHFFFAOYSA-N
[2]

Storage
Keep in dark place, sealed in

dry, 2-8°C
[3]

Experimental Protocol: Synthesis of 4-Bromo-3-
iodobenzoic Acid
The synthesis of 4-Bromo-3-iodobenzoic acid can be achieved via electrophilic iodination of

4-bromobenzoic acid. The bromine atom and the carboxylic acid group on the starting material

direct the incoming electrophile (iodine) to the 3-position. The following protocol is a

representative method based on established procedures for the halogenation of aromatic

compounds.

Materials:
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4-Bromobenzoic acid

N-Iodosuccinimide (NIS)

Concentrated Sulfuric Acid (H₂SO₄)

Deionized Water

Sodium thiosulfate solution (10% w/v)

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, carefully dissolve 1.0 equivalent of

4-bromobenzoic acid in a minimal amount of concentrated sulfuric acid at 0°C (ice bath).

While maintaining the temperature and stirring, add 1.1 equivalents of N-Iodosuccinimide

(NIS) to the solution in small portions over 30 minutes.

After the addition is complete, allow the reaction mixture to stir at room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC) until the starting

material is consumed (typically 2-4 hours).

Work-up and Purification:

Upon completion, slowly pour the reaction mixture over crushed ice with vigorous stirring.

A precipitate will form. If the solution has a purple or brown color due to excess iodine, add

10% sodium thiosulfate solution dropwise until the color disappears.

Collect the crude solid product by vacuum filtration and wash thoroughly with cold deionized

water.
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Dissolve the crude product in ethyl acetate and transfer it to a separatory funnel.

Wash the organic layer with deionized water, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to yield the crude 4-Bromo-3-iodobenzoic acid.

The product can be further purified by recrystallization from a suitable solvent system, such

as an ethanol/water mixture.

Visualization of Synthetic Pathway
The following diagram illustrates the logical workflow for the synthesis of 4-Bromo-3-
iodobenzoic acid from 4-bromobenzoic acid.

4-Bromobenzoic Acid 4-Bromo-3-iodobenzoic Acid

  1. N-Iodosuccinimide (NIS)
  2. Sulfuric Acid (H₂SO₄)  

Click to download full resolution via product page

Caption: Synthesis of 4-Bromo-3-iodobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079514#4-bromo-3-iodobenzoic-acid-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b079514#4-bromo-3-iodobenzoic-acid-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b079514#4-bromo-3-iodobenzoic-acid-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079514?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

